1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-4-(1H-indol-3-yl)butan-1-one

Specification

• Molecular Formula: C22H24ClN3O3S
• Molecular Weight: 446.0 g/mol
• IUPAC Name: 1-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-4-(1H-indol-3-yl)butan-1-one
• Standard InChI: InChI=1S/C22H24ClN3O3S/c23-18-8-10-19(11-9-18)30(28,29)26-14-12-25(13-15-26)22(27)7-3-4-17-16-24-21-6-2-1-5-20(17)21/h1-2,5-6,8-11,16,24H,3-4,7,12-15H2
• Standard InChI Key: KZKVSRDYEZDUPV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCCC2=CNC3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)Cl

Introduction

1-{4-[(4-Chlorophenyl)sulfonyl]piperazin-1-yl}-4-(1H-indol-3-yl)butan-1-one is a complex organic compound with a molecular formula of C22H24ClN3O3S and a CAS number of 849477-55-0. This compound combines a piperazine ring with a sulfonyl group attached to a chlorophenyl moiety and an indole ring linked via a butanone chain. The synthesis and properties of such compounds are of interest in medicinal chemistry due to their potential biological activities.

Synthesis

The synthesis of 1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-4-(1H-indol-3-yl)butan-1-one likely involves multiple steps, starting with the preparation of the piperazine core and the indole moiety. The general approach might include:

• Preparation of the Piperazine Core: This could involve the reaction of piperazine with 4-chlorophenylsulfonyl chloride to form the sulfonylated piperazine.

• Preparation of the Indole Moiety: This might involve the synthesis of an indole derivative suitable for attachment to the butanone chain.

• Coupling Reactions: The final step would involve coupling the sulfonylated piperazine with the indole-containing butanone derivative.

Biological Activity

While specific biological activity data for 1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-4-(1H-indol-3-yl)butan-1-one is not detailed in the available sources, compounds with similar structural motifs have shown potential in various therapeutic areas. For example, piperazine derivatives are known for their roles in antihistamines and other drugs, while indole derivatives have been explored for their anti-inflammatory and anticancer properties.